BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes: Textile Dyeing with Reactive
Green 19

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Reactive green 12
CAS No.: 12225-80-8
Cat. No.: B1171857
Get Quote
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Introduction

Reactive Green 19 (C.l. Reactive Green 19) is a type of reactive dye widely used for dyeing
cellulosic fibers such as cotton, linen, and rayon. Reactive dyes are known for forming a strong,
permanent covalent bond with the fiber, which results in excellent wash fastness and vibrant
shades.[1][2][3][4] The dyeing process with reactive dyes typically involves three main stages:
exhaustion of the dye onto the fiber in the presence of an electrolyte, fixation of the dye to the
fiber under alkaline conditions, and a thorough wash-off to remove any unfixed or hydrolyzed
dye.[5][6]

The chemical structure of Reactive Green 19 allows it to react with the hydroxyl groups of
cellulose fibers in the presence of an alkali, forming a stable ether linkage. However, a
competing reaction with water, known as hydrolysis, can also occur, which deactivates the dye.
[2][7][8] Optimizing the dyeing parameters is therefore crucial to maximize dye fixation and
minimize hydrolysis.

Reaction Mechanism
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The dyeing of cellulosic fibers with reactive dyes is a chemical process that involves the
formation of a covalent bond between the dye molecule and the fiber. This process is typically
carried out in an alkaline medium. The alkali plays a crucial role in activating the cellulose fiber
by creating a cellulosate anion. This activated fiber then acts as a nucleophile, attacking the
reactive group of the dye molecule.

However, under these alkaline conditions, the reactive dye can also react with the hydroxyl ions
present in the water. This side reaction, known as hydrolysis, results in the formation of an
inactive form of the dye that can no longer react with the fiber.[2][7][9] This hydrolyzed dye only
has a physical affinity for the fiber and must be washed off after dyeing to ensure good wash
fastness.[10] The efficiency of the dyeing process is therefore a balance between the fixation
reaction with the fiber and the hydrolysis reaction with water.
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Diagram of the dye fixation and hydrolysis reactions.

Experimental Protocols

This section provides a detailed protocol for the exhaust dyeing of cotton fabric with Reactive
Green 109.

1. Materials and Reagents
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e Fabric: Scoured and bleached 100% cotton fabric. It is crucial that the fabric is free from any
impurities or residual alkali to ensure level dyeing.[5]

e Dye: Reactive Green 19 (e.g., Procion Green HE-4BD).

o Electrolyte: Glauber's salt (sodium sulfate) or common salt (sodium chloride).
o Alkali: Soda ash (sodium carbonate).

e Sequestering Agent: To complex any hardness-forming ions in the water.

o Wetting Agent: To ensure uniform wetting of the fabric.

e Soaping Agent: For the post-dyeing wash-off.

e Acetic Acid: For neutralization.

2. Pre-treatment of Fabric

Before dyeing, the cotton fabric must be thoroughly scoured and bleached to remove natural
waxes, pectins, and other impurities. The fabric should be free of any residual alkali, as this can
cause premature, localized dye fixation and lead to uneven dyeing.[5] A final rinse to a neutral
pH is recommended.

3. Dyeing Procedure (Exhaust Method)

The exhaust dyeing method is a common batch process for textiles. The procedure involves
two main steps: exhaustion and fixation.

Step-by-Step Protocol:

o Set the Dyebath: Prepare the dyebath with the required amount of water at a temperature of
80-100°F (27-38°C). A liquor-to-fabric ratio of 20:1 is common.[11] Add a sequestering agent
and a wetting agent to the bath and run the fabric for 5-10 minutes to ensure it is thoroughly
wetted.

o Dye Addition: Add the pre-dissolved Reactive Green 19 dye to the dyebath. To prepare the
dye solution, make a paste with a small amount of cold water and then dissolve it by adding
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warm water (around 105°F or 40°C).[12][13] Run the fabric in the dyebath for 10-15 minutes
to allow for initial dye uptake.

Exhaustion (Salt Addition): Gradually add the required amount of salt (e.g., Glauber's salt) to
the dyebath over 15-20 minutes. The salt helps to push the dye out of the water and onto the
fabric, increasing the exhaustion of the dye.[14] Continue running the fabric for another 15-
30 minutes to allow for maximum dye migration and leveling.

Fixation (Alkali Addition): Raise the temperature of the dyebath to the recommended fixation
temperature for Reactive Green 19 (a "hot brand" reactive dye), which is typically around
140-175°F (60-80°C).[1][11][15] After reaching the temperature, gradually add the pre-
dissolved soda ash to the dyebath over 10-15 minutes. This raises the pH of the dyebath,
which initiates the chemical reaction between the dye and the cotton fiber.[5]

Dyeing Time: Continue the dyeing process at the fixation temperature for 45-60 minutes,
depending on the desired depth of shade.[11]

Drain and Rinse: After the fixation time is complete, drain the dyebath. Rinse the fabric
thoroughly, first with cold water and then with hot water, until the water runs clear. This initial
rinse removes excess salt, alkali, and some of the unfixed dye.

Post-Treatment (Washing-Off)

A thorough wash-off process, also known as soaping, is critical to remove all the hydrolyzed

and unfixed dye from the fabric.[1][2] This step is essential for achieving good wash fastness

and preventing color bleeding.

Neutralization: Wash the fabric with a 1% solution of glacial acetic acid at around 60°C to
neutralize any residual alkali.[16] This is followed by a cold water rinse.

Soaping: Treat the fabric in a bath containing a soaping agent (1-2 g/L) at or near boiling
temperature (e.g., 80-98°C) for 10-20 minutes.[16] This helps to remove the aggregated
hydrolyzed dye from within the fiber structure.

Final Rinses: Follow the soaping with a hot water rinse and then a final cold water rinse.

Drying: Dry the fabric, for example, in a tumble dryer.[15]
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Data Presentation

The following tables provide sample recipes and optimal processing parameters for dyeing
cotton with Reactive Green 19. These values may need to be adjusted based on the specific
fabric, equipment, and desired final shade.

Table 1: Sample Dyeing Recipes for 1 |b of Cotton Fabric

Reactive Green 19

Shade Depth Salt (cups) Soda Ash (cup)
(tsp)

Pale 1/4 1o 1/2 15 1/4

Medium 1 tablespoon 15 1/4

Dark 2 tablespoons 2 1/4

Very Dark 4 tablespoons 3 1/3

(Data adapted from
general reactive dye
recipes)[17]

Table 2: Optimized Dyeing Parameters
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Parameter

Recommended Value

Purpose

Dye Concentration

0.5% - 4.0% (on weight of
fabric)

Determines the depth of the
final shade.[15][16]

Promotes exhaustion of the

Electrolyte 60-90 g/L (Glauber's Salt) dye from the bath onto the
fiber.[11][15]
] Raises the pH to initiate the
Alkali 5-20 g/L (Soda Ash)

fixation reaction.[11][15]

Dyeing Temperature

140 - 175°F (60 - 80°C)

Optimal temperature for the
fixation of hot brand reactive
dyes.[11][15]

Alkaline condition required for

pH 10.5-115 ] )
the reaction with cellulose.[9]
) ) 45 - 60 minutes (after alkali Allows for complete fixation of
Dyeing Time .
addition) the dye.[11]
The ratio of the volume of
Liquor Ratio 10:1to 20:1 water to the weight of fabric.

[11][15]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the exhaust dyeing of cotton with

Reactive Green 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1171857/docs#application-notes-textile-dyeing-with-
reactive-green-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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